Cas no 1427498-39-2 (6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1427498-39-2
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5218800
• PubChem ID: 67913396
• Update Time: 2025-06-07

6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 6-fluoro-1,2,3,4-tetrahydro-N-methyl-
• 6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

• Inchi： 1S/C11H14FN/c1-13-11-4-2-3-8-7-9(12)5-6-10(8)11/h5-7,11,13H,2-4H2,1H3
• InChI Key： MHKFGJCUEFRBFN-UHFFFAOYSA-N
• SMILES： C1(NC)C2=C(C=C(F)C=C2)CCC1

Additional information on 6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

Recent Advances in the Study of 6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1427498-39-2)

The compound 6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1427498-39-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorinated tetrahydronaphthalene core and methylamine substituent, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, making it a compound of high interest for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine, highlighting its scalability and yield improvements. The researchers employed a multi-step process involving fluorination of a tetrahydronaphthalene precursor followed by reductive amination to introduce the methylamine group. This synthetic approach not only enhances the compound's accessibility for further research but also underscores its potential for industrial-scale production.

Pharmacological investigations have revealed that 6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine acts as a potent agonist at serotonin receptors, particularly the 5-HT_1A subtype. This receptor is implicated in mood regulation, anxiety, and depression, suggesting the compound's utility in treating psychiatric disorders. In vitro assays demonstrated high binding affinity and selectivity, with minimal off-target effects, a critical factor for drug safety. These findings were further supported by in vivo studies in rodent models, where the compound exhibited anxiolytic and antidepressant-like effects without significant adverse reactions.

Another notable advancement is the exploration of 6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine as a potential therapeutic agent for neurodegenerative diseases. A 2024 preprint study suggested that the compound may modulate neuroinflammation and oxidative stress pathways, both of which are key contributors to conditions like Alzheimer's disease. The study utilized advanced imaging techniques and biomarker analysis to validate these effects, paving the way for future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine. Issues such as bioavailability, metabolic stability, and long-term safety profiles require further investigation. Current research efforts are focused on structural modifications and formulation strategies to address these limitations while preserving the compound's therapeutic efficacy.

In conclusion, 6-fluoro-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1427498-39-2) represents a compelling candidate for drug development, with applications spanning psychiatric and neurodegenerative disorders. Continued research into its pharmacological properties and optimization of its drug-like characteristics will be essential to fully realize its therapeutic potential. The compound's unique structural and functional attributes position it as a valuable tool for advancing our understanding of CNS diseases and developing novel treatments.